Cas no 875160-11-5 (Ethyl 3-Amino-4-(1H-imidazol-1-yl)benzoate)

• Product Name: Ethyl 3-Amino-4-(1H-imidazol-1-yl)benzoate
• CAS No: 875160-11-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD06660617
• CID: 844454
• PubChem ID: 3864535
• Update Time: 2025-04-19

Ethyl 3-Amino-4-(1H-imidazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-4-IMIDAZOL-1-YL-BENZOIC ACID ETHYL ESTER
• EN300-02614
• AKOS000122102
• J-511616
• ethyl 3-amino-4-imidazol-1-ylbenzoate
• Z119988842
• MFCD06660617
• ethyl3-amino-4-(1H-imidazol-1-yl)benzoate
• AB00745576-01
• CS-0457687
• ethyl 3-amino-4-(1H-imidazol-1-yl)benzoate
• 875160-11-5
• ETHYL 3-AMINO-4-(IMIDAZOL-1-YL)BENZOATE
• G19698
• Ethyl 3-Amino-4-(1H-imidazol-1-yl)benzoate

• MDL： MFCD06660617
• Inchi： 1S/C12H13N3O2/c1-2-17-12(16)9-3-4-11(10(13)7-9)15-6-5-14-8-15/h3-8H,2,13H2,1H3
• InChI Key： VSJNPASXNPFKBZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)N)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1Ų